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Compound of Interest

Compound Name: Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate

Cat. No.: B2968552

An In-depth Technical Guide: Safety, Handling, and Synthetic Applications of Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate

Introduction
Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is a pivotal heterocyclic building block in modern medicinal chemistry and drug develo

versatile ethyl ester, and an acid-labile tert-butoxycarbonyl (Boc) protecting group, makes it an exceptionally valuable intermediate for synthesizing co

precursor in the synthesis of various pharmacologically active agents, including kinase inhibitors and anti-cancer drugs such as Dasatinib.[1][4][5]

Given its increasing use in research and large-scale synthesis, a thorough understanding of its chemical properties, safety protocols, and handling pro

experimental success. This guide provides an in-depth, experience-driven overview for researchers, chemists, and drug development professionals, c

and purification.

Chemical and Physical Properties
The compound's physical state under standard conditions is typically a solid.[2] Its identity and core properties are summarized below. Accurate know

application in synthesis.

Property Value Source(s

CAS Number 302964-01-8 [1][6][7]

Molecular Formula C₁₁H₁₆N₂O₄S [8][9][10]

Molecular Weight 272.32 g/mol [8][9][10]

Common Synonyms
Ethyl 2-(Boc-amino)thiazole-5-carboxylate, 2-[(tert-

Butoxycarbonyl)amino]thiazole-5-carboxylic acid ethyl ester
[1][5]

Storage Conditions Store in freezer (-20°C), sealed under dry conditions. [5][6]

Hazard Identification and Safety Protocols
While a versatile reagent, Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is classified as hazardous. A disciplined approach to safety,

GHS Classification Hazard Statement Pictogram

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed GHS07

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin GHS07

Skin Irritation (Category 2) H315: Causes skin irritation GHS07

Eye Irritation (Category 2) H319: Causes serious eye irritation GHS07

Acute Toxicity, Inhalation (Category 4) Harmful if inhaled GHS07

Specific Target Organ Toxicity — Single Exposure

(Category 3)
H335: May cause respiratory irritation GHS07
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Engineering Controls & Personal Protective Equipment (PPE)
The causality behind PPE selection is directly linked to the compound's hazard profile. The following workflow illustrates the mandatory safety hierarc

Handling Workflow
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Caption: General Workflow for Boc-Protection Synthesis.

Detailed Step-by-Step Protocol:

Reaction Setup: In a round-bottom flask, dissolve Ethyl 2-aminothiazole-5-carboxylate (1.0 eq) in anhydrous 1,4-dioxane.

Reagent Addition: To the stirred solution, add triethylamine (approx. 1.5 eq). Triethylamine acts as a base to neutralize the acid byproduct generate

(Boc₂O, approx. 1.1 eq).

Reaction: Allow the mixture to stir at room temperature for approximately 6 hours.
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Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

Solvent Removal: Once complete, remove the solvent under reduced pressure using a rotary evaporator.

Aqueous Work-up: To the resulting residue, add deionized water and ethyl acetate. Stir the biphasic mixture vigorously for 10 minutes.

Extraction: Transfer the mixture to a separatory funnel and separate the organic layer.

Washing: Wash the organic layer sequentially with water and then with brine. This removes residual triethylamine salts and water-soluble impurities

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield th

Purification: The crude product can be further purified by recrystallization or column chromatography to achieve high purity. [1]

The Logic of Protection and Deprotection
The utility of this compound lies in the reversible nature of the Boc group. It can be easily removed under acidic conditions, regenerating the free amin

fundamental in multi-step organic synthesis.

Synthetic Utility Cycle

Free Amine
(Nucleophilic)

Title Compound
(Amine is Shielded)

 Boc₂O, Base 
 (Protection) 

 TFA or HCl 
 (Deprotection) 
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Caption: The Boc Protection-Deprotection Cycle.

Deprotection is typically achieved by stirring the compound in a solution of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), 

aminothiazole core, ready for coupling with other molecules.

Analytical Characterization
To ensure the identity and purity of Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate, a suite of analytical techniques should be employe

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Expect characteristic signals for the tert-butyl protons (a singlet around 1.5 ppm, integrating to 9H), the ethyl ester protons (a quartet ar

proton (a singlet).

¹³C NMR: Will show distinct signals for the carbonyls of the ester and the carbamate, the quaternary carbon of the tert-butyl group, and the carbo

Mass Spectrometry (MS): To confirm the molecular weight (272.32 g/mol ) and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretch, C=O stretches from the ester and carbamate, and C-N bonds

Melting Point Analysis: A sharp melting point range is a strong indicator of high purity. [2]

Conclusion
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Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is an indispensable tool in the arsenal of the modern synthetic chemist, particularly in 

potential hazards. By adhering to the stringent safety protocols outlined in this guide—grounded in a clear understanding of its chemical properties an

confidence and precision. Proper engineering controls, diligent use of PPE, and well-practiced experimental procedures are the cornerstones of harne

References
NINGBO INNO PHARMCHEM CO.,LTD. Ethyl 2-BOC-aminothiazole-5-carboxylate: A Versatile Building Block in the Synthesis of Bioactive Molecu
redirect/AUZIYQHIzUYIUsKXZbyunR_lnvMwi5PXMhZVjACeLFdDF_dLqhCOgf6q94z3Refg0h9cIAhZXvcElsX4cmmY5i_MPpolXHU1clpDjokyad5N
vgRU_gU_hGAvScVczzXGwFL4QwR_lkU9WIpScG0gcoNdterbckAooQWJpLD397McuEa1rGHB1gJ3UBUoz4oh1KSUNDM7umYnmzSTHeCkIDH
Quinoline. Ethyl 2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-5-carboxylate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AU
mD8CG0WEtk0uctE0ZUAhysbsYVO5fqi9-0ls9g0PlI_fCnAK_54pUx3LhLyC2GqjjDS-
cjrskDJLibWB0229Q8OBildKEZW6Gl1_I0XNJUtdcC_yBtGI1C9C5jrkcnskwvD4FPaBpHxecCZwypWUU11FSfqFIUyRWSpiX90ckSaogDbgLCUFZ-
National Center for Biotechnology Information. Ethyl 2-[(tert-butoxycarbonyl)amino]thiazole-5-carboxylate. In: PubMed Central. [URL: https://vertex
redirect/AUZIYQHiwNAksIVE0pu5Kli0L6HQ80Iya7PVX2vzKlkcX4vUcWv8alfAHo56RLkm8Fev5G1kKCLcyP_MzcCRVSniD2Sbp9TSuN07xufvL-4P
BLDpharm. 302964-01-8|Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate. [URL: https://vertexaisearch.cloud.google.com/grounding
lnk4QLx3R3ZBzyo5wL8oHEVGsgCEy5I_B_OI_-JBtBXTpxR1P73L8d2RLO0ZtcIWbN2jRmMDP7L2FT8M8hP4yjZGRqOstNpGq-4zCddMp5p_A4vA
ChemicalBook. 302964-01-8(ETHYL 2-(TERT-BUTOXYCARBONYLAMINO)THIAZOLE-5-CARBOXYLATE) Product Description. [URL: https://verte
redirect/AUZIYQHko2vE_xlxbVy4sIie4-3zl3BhRllSdy8mYvK9mEBqQZuhYIhOoQfiXgfXcgaNvURI0vYrCaCc8YMhw2IPXwfgQaDQcMAc4jUOXraAf
io7q0zqDLWvcMVlgoKk4skv2bZYMALoPiIlriR6kmlvmEs9MzhQpIjU=]
ECHEMI. ETHYL 2-(TERT-BUTOXYCARBONYLAMINO)THIAZOLE-5-CARBOXYLATE SDS, 302964-01-8 Safety Data Sheets. [URL: https://verte
redirect/AUZIYQGJIsI9secu4hi3SBgB_QLTlV0LMP3araugpGvA2nmQhnyvji88dgaDwVBN76rFKauR8NbJm556agn0KPQuCoo8DPTeR9KIi8PqhRg
BpSYWUeibf4qnzFbCqgO-2POsuEF0Y6W8zim8jjQCY1TCk-jxKBB-1iJ-yYN6a4Fu24wLeCECQo]
Semantic Scholar. A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib.
redirect/AUZIYQH2Fu5D5JBTn0R9HVEZTRtWo0h66Yb6v6n2XyoVAPaSla8IsYRM5fSbobgLAWw6kDWxvZtFizqHkxO6KoaCmAhUvhMepaX4Q_f
2NTKTjBXWoGqA0FIIM6CJJg5HPR7RXqYKArx6IYnMTX4noGssv1ZqQ==]
AK Scientific, Inc. 2-(1-((Tert-Butoxycarbonyl)amino)ethyl)thiazole-5-carboxylic acid Safety Data Sheet. [URL: https://vertexaisearch.cloud.google.c
redirect/AUZIYQGVWFzsDNvrHejzQSXqG4HIWmH6N9eN6S2SMcep47LqmzEvAUSDvxuJg33I1yEbERCdSOJ9Oa2PxdyDLqRkbJOKxfFZ2d2RfA
PubChem. Ethyl 2-((tert-butoxycarbonyl)amino)-1,3-thiazole-4-carboxylate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/A
z0iMv7ZHUFpHmcRYaDxrL_3AeaVVL5ogNQdr03W57pw3af_mQZ8Kd4L29fFhgkYzEfXtdQvc9qNhUCMPLIFGBQvsJPfND_sJTEB87sxil-2uBpHC
Pharmaffiliates. Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQHe8wjKMlksIpZC6_BfpkHN6m5z2YqT_okELM0lt02veCy3aSLX1tYDXsDv35xwQL6Get4-Ei6gw1QjoCv3OcBgSGhaS4oS538ua_P
Zj3vBAuCs65cyCn9vfutDR0gYFpwdiy-WC273dMhgS-A6gTKrbf0EdKUBiI9Nhlar2XTu1XEuv6kBl1FD6Io0iBJIwibNMnXuUHp4B4_8w==]
Sigma-Aldrich. Ethyl 2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-5-carboxylate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redire
4cZLaKYxWd19_0O1nEGXrw-va_OFTgtt_QDT2o-kZQ2ZrDTBHUU1R1nKJB3uk_iVcv6APh3vgwP2NWXE8hINHQKBDuwF-l-jzkJAr9jvNQ2JC2tj2
Google Patents. US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. [URL: https://vertexaisearch.cloud.google.com/grou
redirect/AUZIYQG0jmMGpZTHtePYDuFAslk5FBhgJA69YWk6vvjouShxds5L-04VFu9Xrxwq8_xj3gwadza1FzIaofbalUUwc-JL33mkjoJ0mjf3Ghy5JxF
Chem-Impex. 2-(tert-Butoxycarbonylamino)thiazole-5-carboxylic acid. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIY
Nbs4cYVmHezO_gBHKC1DlN7nqUucvLnWln7Otc4EfT9XneWYzm--yxAkJakpyeRON9esg7h67cjTjo4=]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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